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Cdc7-IN-19 Potency Profile

The table below summarizes the available quantitative data for this compound:

Parameter Value Context | Assay

IC50 (CDC7) 1.49 nM In vitro kinase assay [1]
Molecular Weight 351.40 g/mol Formula: C19H21N502 [1]
CAS Number 2606780-39-4 [1]

The search results indicate that Cdc7-IN-19 is a highly potent inhibitor, designed to target the ATP-binding
pocket of the CDC?7 kinase [2] [1].

The Role of CDC7 and Inhibitor Mechanism

To contextualize the experimental data, the diagram below illustrates the central role of CDC7 in DNA

replication and the primary consequence of its inhibition.
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CDCY7 Function and Inhibition
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CDC?7 kinase, activated by DBF4, is essential for initiating DNA replication. Its inhibition leads to

replication stress and diverse anti-tumor effects.

Insights from Broader CDC7 Inhibitor Research

While specific protocol details for Cdc7-IN-19 are lacking, research on other CDC?7 inhibitors provides

valuable context for its potent effects:
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e Selectivity Challenge: A significant hurdle in developing CDC7 inhibitors is achieving selectivity over
structurally similar kinases like CDK2. The unique kinase insertion regions in CDC7's structure are
exploited for designing selective compounds [2].

¢ Therapeutic Rationale: Cancer cells, especially those with TP53 and RB1 mutations, often
overexpress CDC7 and are highly dependent on it for proliferation. Inhibition selectively induces
apoptosis in these cancer cells while normal cells can arrest reversibly [3] [4].

¢ Mechanistic Consequences: Beyond blocking DNA synthesis, CDC?7 inhibition induces replication
stress, which can lead to senescence and the secretion of inflammatory molecules (SASP). This can
remodel the tumor microenvironment and potentially enhance response to immunotherapy [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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